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Compound of Interest

2-Bromo-1-chloro-3,5-
Compound Name:
difluorobenzene

Cat. No.: B1524275

An In-depth Technical Guide to the Safe Handling of 2-Bromo-1-chloro-3,5-difluorobenzene

Introduction: Understanding the Molecule

2-Bromo-1-chloro-3,5-difluorobenzene is a halogenated aromatic compound with the
molecular formula CeH2BrCIF2.[1] Its unique substitution pattern makes it a valuable and
versatile intermediate in modern organic synthesis, particularly within the fields of
pharmaceutical and agrochemical development.[2][3] The presence of bromine, chlorine, and
fluorine atoms on the benzene ring provides multiple reactive sites for various cross-coupling
reactions, nucleophilic substitutions, and other transformations, enabling the construction of
complex molecular architectures.[1]

However, the same reactivity and chemical properties that make this compound useful also
necessitate a thorough understanding of its potential hazards. This guide, intended for
laboratory researchers and drug development professionals, provides a comprehensive
overview of the safety protocols and handling procedures required to work with 2-Bromo-1-
chloro-3,5-difluorobenzene responsibly. The causality behind each recommendation is
explained to foster a deep-rooted culture of safety and scientific integrity.

Section 1: Physicochemical and Hazard Profile

A foundational aspect of safe handling is a complete understanding of the compound's physical
properties and inherent hazards. This data informs every aspect of risk assessment, from
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storage to emergency response.

1.1: Physical and Chemical Properties

The compound is typically a colorless to light yellow liquid or crystalline solid under standard
conditions.[2] Its solubility in common organic solvents like ethanol, acetone, and ether
facilitates its use in a variety of reaction media.[2]

Property Value Source
CAS Number 1020198-58-6 [4]
Molecular Formula CeH2BICIF2 [1]4]
Molecular Weight 227.43 g/mol [11[4]

Colorless to light yellow liquid
Appearance ] ] [2]
or crystalline solid

o . ~184-200 °C
Boiling Point ) [2]
(Predicted/Reported)
Melting Point ~85-87 °C [2]
Density ~1.81-1.86 g/cm? (Predicted) [2]

B Soluble in organic solvents
Solubility [21[3]
(e.g., ether, methanol)

1.2: GHS Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 2-Bromo-1-chloro-3,5-
difluorobenzene is classified as a hazardous substance. The primary risks are associated with
irritation and acute toxicity.[4] Understanding these classifications is not merely a regulatory
formality; it is the scientific basis for all subsequent safety protocols.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-3_5-difluorobenzene
https://www.smolecule.com/products/s987571
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-3_5-difluorobenzene
https://www.smolecule.com/products/s987571
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-3_5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-1-chloro-3,5-difluorobenzene
https://www.chembk.com/en/chem/2-Bromo-5-chloro-1,3-difluorobenzene
https://www.benchchem.com/product/b1524275?utm_src=pdf-body
https://www.benchchem.com/product/b1524275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-3_5-difluorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class GHS Code Hazard Statement Source
Acute Toxicity, Oral H302 Harmful if swallowed [4]
Skin N
) o H315 Causes skin irritation [415]
Corrosion/Irritation
Serious Eye Causes serious eye
i H319 N [4][6]
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [41[6]
irritation
Exposure)

These classifications mandate that the compound must be handled with appropriate
engineering controls and personal protective equipment to prevent exposure via ingestion, skin
contact, eye contact, or inhalation.[2]

Section 2: The Core of Safety: Risk Assessment and
Mitigation

Every experimental protocol involving 2-Bromo-1-chloro-3,5-difluorobenzene must begin
with a thorough risk assessment. The key is to move from hazard identification to risk mitigation

through a combination of engineering controls, administrative procedures, and personal
protective equipment.

2.1: Engineering Controls - The First Line of Defense

The most effective way to prevent exposure is to physically remove the hazard from the
operator's breathing zone and prevent environmental release.

e Chemical Fume Hood: Due to its classification for respiratory irritation (H335), all
manipulations of this compound, including weighing, transferring, and use in reactions, must
be performed inside a certified chemical fume hood.[4][6] This is a non-negotiable control to
ensure vapors or dusts are effectively captured and exhausted.

o Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[7]
Eyewash stations and safety showers must be located in the immediate vicinity of the
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workstation for rapid response in case of accidental contact.[7][8]

2.2: Personal Protective Equipment (PPE) - The Last
Barrier

PPE is essential to protect against residual risks that cannot be eliminated by engineering
controls. The selection of PPE must be directly correlated with the identified hazards.
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Protection Type

Recommended Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles and

face shield

Standard safety glasses are
insufficient. Chemical splash
goggles that form a seal
around the eyes are required
to protect against splashes, as
the compound is a serious eye
irritant (H319).[6][8] A face
shield should be worn over
goggles during procedures

with a higher risk of splashing.

Hand Protection

Chemically resistant gloves

(Nitrile, Neoprene)

To prevent skin irritation
(H315), gloves are mandatory.
[4][5] Nitrile or neoprene
gloves provide adequate
protection for incidental
contact. Always check
manufacturer compatibility
charts and change gloves
immediately if contamination is

suspected.[9]

Body Protection

Laboratory coat, protective

apron

A flame-resistant lab coat
should be worn and kept fully
buttoned. For larger-scale
operations or when there is a
significant risk of splashing, a
chemically impervious apron
should be worn over the lab
coat.[6][9]

Respiratory Protection

NIOSH/MSHA-approved

respirator

While a fume hood is the
primary control, a respirator
with an organic vapor cartridge

may be required for
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emergency situations or if

engineering controls fail.[8][10]

Section 3: Standard Operating Procedures (SOPSs)

Adherence to validated protocols is critical for ensuring safety and reproducibility. The following
workflows are designed to be self-validating systems for common laboratory manipulations.

3.1: Workflow for Safe Weighing and Dispensing

This diagram illustrates the critical steps and decision points for safely handling the compound

from storage to use.

1. Don PPE 3. Prepare Workspace 4. Retrieve Chemical
QGoggles, Face Shield, Lab Coat, GlovesD QAbsorbent liner, spatula, weigh boat))——— from Storage 8. Return Source to Storage
A
2. Verify Fume Hood 5. Transfer to Weigh Boat 9. Dispose of Contaminated
Functionality (Inside Fume Hood) Weigh Boat into Hazardous Waste
10. Decontaminate Workspace
6. Weigh Required Amount and Spatula

7. Tightly Seal 11. Remove PPE and
Source Container Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for weighing 2-Bromo-1-chloro-3,5-difluorobenzene.

3.2: Storage and Incompatibility

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous reactions.
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» Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][11]
The storage location should be a designated area for hazardous chemicals, away from heat,
sparks, or open flames.[2][12]

e Incompatibilities: Avoid contact with strong oxidizing agents.[2][8] Reactions with strong
oxidizers can be exothermic and potentially violent, releasing hazardous fumes.

Section 4: Emergency Response Protocols

Preparedness is paramount. All personnel must be trained on how to respond to accidental
exposures and releases.

4.1: First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[2]

« Skin Contact: Remove all contaminated clothing and wash the affected area with soap and
plenty of water.[5] If skin irritation persists, seek medical advice.[7]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[13][14]

4.2: Spill Response

A calm and systematic response to a chemical spill is essential to ensure safety.
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Caption: Decision tree for responding to a chemical spill.
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For any spill, avoid breathing vapors and ensure adequate ventilation.[3][6] Use non-sparking
tools for cleanup to prevent ignition if any flammable solvents are present.[8][11]

Section 5: Waste Disposal

2-Bromo-1-chloro-3,5-difluorobenzene and any materials contaminated with it are
considered hazardous waste.[13]

o Collection: Collect waste in a clearly labeled, sealed container compatible with the chemical.
[10]

o Disposal: Disposal must be handled by a licensed hazardous waste disposal company.[10]
Do not pour this chemical down the drain or dispose of it with regular trash.[13] Adherence to
all local, state, and federal regulations is mandatory.[10]

Conclusion

2-Bromo-1-chloro-3,5-difluorobenzene is a powerful tool for chemical synthesis. Its potential,
however, can only be safely unlocked through a disciplined and informed approach to handling.
By understanding its chemical properties, rigorously applying engineering controls and PPE,
adhering to established protocols, and being prepared for emergencies, researchers can
mitigate the risks and continue to drive innovation in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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